Cas no 959237-31-1 (6-bromo-N-cyclopentylpyridin-2-amine)

6-bromo-N-cyclopentylpyridin-2-amine structure
959237-31-1 structure
Product Name:6-bromo-N-cyclopentylpyridin-2-amine
CAS No:959237-31-1
MF:C10H13BrN2
MW:241.127621412277
CID:1985763
PubChem ID:45787524
Update Time:2025-04-21

6-bromo-N-cyclopentylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-N-cyclopentylpyridin-2-amine
    • DTXSID101291631
    • 2-BROMO-6-(CYCLOPENTYLAMINO)PYRIDINE
    • F1967-3376
    • 959237-31-1
    • AKOS013277201
    • AB54109
    • 6-Bromo-N-cyclopentyl-2-pyridinamine
    • 2-bromo-6-(cyclopentylamino)pyridine, AldrichCPR
    • Inchi: 1S/C10H13BrN2/c11-9-6-3-7-10(13-9)12-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,12,13)
    • InChI Key: RYAZRECFYWSHSF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=N1)NC1CCCC1

Computed Properties

  • Exact Mass: 240.02621Da
  • Monoisotopic Mass: 240.02621Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 24.9Ų

Experimental Properties

  • Density: 1.478±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.18 g/l) (25 º C),

6-bromo-N-cyclopentylpyridin-2-amine Pricemore >>

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